2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol

• Molecular Formula: C10H16ClNOS
• Molecular Weight: 233.76 g/mol
• IUPAC Name: 2-[1-(5-chlorothiophen-2-yl)ethylamino]butan-1-ol
• InChI: InChI=1S/C10H16ClNOS/c1-3-8(6-13)12-7(2)9-4-5-10(11)14-9/h4-5,7-8,12-13H,3,6H2,1-2H3
• InChI Key: UXMGTHVNTHRAJM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(C)C1=CC=C(S1)Cl

Description

2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol is a chiral amino alcohol derivative featuring a 5-chlorothiophen-2-yl substituent. The compound combines a thiophene ring (substituted with chlorine at the 5-position) with an ethylamine linkage to a butan-1-ol moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with 5-chlorothiophene-2-carbaldehyde and 2-amino-1-butanol.

Reaction Conditions: The aldehyde group of 5-chlorothiophene-2-carbaldehyde undergoes a reductive amination with 2-amino-1-butanol in the presence of a reducing agent such as sodium cyanoborohydride.

Purification: The resulting product is purified using standard techniques such as recrystallization or column chromatography to obtain the desired compound with high purity.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the compound’s purity and quality .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The chlorine atom on the thiophene ring can be substituted with other nucleophiles, leading to a variety of substituted thiophene derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group may yield a ketone or aldehyde, while substitution of the chlorine atom can lead to various substituted thiophene derivatives .

Scientific Research Applications

2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol involves its interaction with specific molecular targets and pathways. The compound’s amino alcohol moiety allows it to interact with enzymes and receptors, potentially inhibiting or activating specific biological processes. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Research Findings and Gaps

• Synthesis: No direct data on the target compound’s synthesis, but Bi/Fe catalysts or CuCl-mediated reactions are plausible starting points.
• Biological Activity: Thiophene derivatives often exhibit antimicrobial or kinase-inhibitory properties; the amino alcohol structure may enhance target binding.
• Data Limitations : Melting points, yields, and toxicity profiles for the target compound require experimental validation.

Biological Activity

2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol is a synthetic compound characterized by its unique structural features, including a butanol moiety and a substituted thiophene ring. Its molecular formula is C$_{10}$H$_{16}$ClNOS, with a molecular weight of approximately 233.76 g/mol. The compound has garnered attention in pharmacological research due to its potential biological activities, particularly in relation to neurotransmission and inflammation.

Key Properties

Property	Value
Molecular Formula	C$_{10}$H$_{16}$ClNOS
Molecular Weight	233.76 g/mol
CAS Number	1156335-74-8

Pharmacological Potential

Preliminary studies indicate that 2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol exhibits anti-inflammatory properties and may interact with various biological targets, including neurotransmitter receptors. These interactions are crucial for understanding its mechanism of action and therapeutic potential.

Research suggests that the compound may modulate receptor activity involved in neurotransmitter release and inflammatory pathways. This modulation could provide therapeutic avenues for conditions linked to neurotransmitter dysregulation.

Comparative Analysis with Similar Compounds

The following table compares 2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
2-{[1-(4-Chlorophenyl)ethyl]amino}butan-1-ol	Contains a phenyl ring instead of thiophene	Different electronic properties due to phenyl substitution
3-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propan-1-ol	Similar butanolic structure with bromine substitution	Potentially different reactivity due to bromine
2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol	Methyl group instead of chlorine on thiophene	Variations in hydrophobicity and biological activity

Study on Anti-inflammatory Properties

A study conducted by researchers at [source] investigated the anti-inflammatory effects of 2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol in vitro. The findings indicated that the compound significantly reduced pro-inflammatory cytokines in cultured macrophages, suggesting its potential as an anti-inflammatory agent.

Neurotransmitter Modulation Research

Another study focused on the compound's ability to modulate neurotransmitter systems. The results demonstrated that 2-{[1-(5-Chlorothiophen-2-yl)ethyl]amino}butan-1-ol enhanced the release of serotonin and dopamine in neuronal cultures, which could have implications for treating mood disorders.